
An In-depth Technical Guide to 5-Norbornene-2-
carboxaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Norbornene-2-carboxaldehyde

Cat. No.: B046079 Get Quote

This guide provides a comprehensive overview of 5-Norbornene-2-carboxaldehyde, a key

bicyclic organic compound utilized in various chemical syntheses. It is intended for researchers,

scientists, and professionals in the fields of chemistry and drug development, offering detailed

information on its chemical identity, properties, synthesis, and safety protocols.

Introduction
5-Norbornene-2-carboxaldehyde (C8H10O) is a bicyclic aldehyde featuring a norbornene

ring system.[1] This structure, a bridged cyclohexene ring, is notable for its strain and reactivity,

making the compound a valuable intermediate in synthetic organic chemistry.[1] It exists as a

colorless to pale yellow liquid and is typically a mixture of endo and exo isomers.[1][2][3] The

compound is primarily used as a versatile building block for producing fine chemicals,

pharmaceutical intermediates, and specialized polymers.[1][4]

Chemical Identifiers
The following table summarizes the key chemical identifiers for 5-Norbornene-2-
carboxaldehyde.
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Identifier Value Reference

CAS Number 5453-80-5 [1][2][3][5][6][7]

Molecular Formula C8H10O [1][3][6][7]

Molecular Weight 122.16 g/mol [1][5][7]

IUPAC Name
Bicyclo[2.2.1]hept-5-ene-2-

carbaldehyde
[3][5][6][7]

Synonyms
2-Formyl-5-norbornene, 5-

Formylbicyclo[2.2.1]hept-2-ene
[1][5][7]

InChI
InChI=1S/C8H10O/c9-5-8-4-6-

1-2-7(8)3-6/h1-2,5-8H,3-4H2
[5][7]

InChIKey
AJIBZRIAUXVGQJ-

UHFFFAOYSA-N
[3][5][6][7]

SMILES O=CC1CC2CC1C=C2 [3][6]

EC Number 226-698-9

PubChem Substance ID 24846911

Physicochemical Properties
Quantitative data regarding the physical and chemical properties of 5-Norbornene-2-
carboxaldehyde are presented below.
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Property Value Conditions Reference

Appearance
Colorless to pale

yellow liquid
Room Temperature [1][3][6]

Boiling Point 67-70 °C at 12 mmHg [4]

Density 1.03 g/mL at 20 °C [4]

Refractive Index 1.4870 to 1.4920 at 20 °C, 589 nm [3][4]

Flash Point 51 °C (123.8 °F) Closed Cup

Solubility Insoluble In water [1]

Safety and Handling
5-Norbornene-2-carboxaldehyde is classified as a flammable liquid and vapor.[2][8] It is

imperative to handle this chemical with appropriate safety precautions in a well-ventilated area,

away from heat, sparks, and open flames.[2][8][9]
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Hazard Information
GHS Classification &
Precautions

Reference

Classification

Flammable Liquid (Category

3), Skin Irritant (Category 2),

Eye Irritant (Category 2),

Specific Target Organ Toxicity -

Single Exposure (Category 3,

Respiratory Irritation)

[2][10][11]

Signal Word Warning [2][11]

Hazard Statements

H226: Flammable liquid and

vapor. H315: Causes skin

irritation. H319: Causes

serious eye irritation. H335:

May cause respiratory

irritation.

[8][11]

Precautionary Statements

P210: Keep away from

heat/sparks/open flames/hot

surfaces. — No smoking.

P261: Avoid breathing

mist/vapors/spray. P280: Wear

protective gloves/eye

protection/face protection.

P303+P361+P353: IF ON

SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[2][8][9][11]

Storage Store in a cool, dry, and well-

ventilated place. Keep
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container tightly closed.[1][2][8]

[9] Store in a flammables area.

[9]

Incompatible Materials
Strong oxidizing agents, strong

bases, strong acids.[2][10]

Experimental Protocols
Synthesis of 5-Norbornene-2-carboxaldehyde
The primary method for synthesizing 5-Norbornene-2-carboxaldehyde is through a Diels-

Alder reaction. This cycloaddition reaction involves cyclopentadiene and acrolein.

Protocol: Diels-Alder Cycloaddition

Reactant Preparation: Freshly crack dicyclopentadiene to obtain cyclopentadiene monomer

immediately before use. Acrolein should be used as received.

Reaction Setup: In a reaction vessel equipped with a stirrer and maintained under an inert

atmosphere (e.g., nitrogen), cool cyclopentadiene.

Addition: Slowly add acrolein to the cooled cyclopentadiene with continuous stirring. The

reaction is exothermic and should be controlled to maintain the desired temperature.

Reaction Conditions: The mixture is typically allowed to react for several hours at room

temperature or with gentle heating to ensure complete conversion.

Purification: The resulting product, a mixture of endo and exo isomers of 5-Norbornene-2-
carboxaldehyde, is then purified. Standard purification techniques such as vacuum

distillation are employed to isolate the final product.

An alternative synthesis route involves the oxidation of 5-norbornene-2-methanol.[1]

Furthermore, industrial-scale production may utilize a rhodium-catalyzed hydroformylation of

norbornene.[1]
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Caption: Synthesis workflow for 5-Norbornene-2-carboxaldehyde via Diels-Alder reaction.

Applications
The unique strained bicyclic structure and reactive aldehyde group of 5-Norbornene-2-
carboxaldehyde make it a valuable intermediate in several areas of chemical synthesis.

Polymer Chemistry: It is used in the transition metal-catalyzed synthesis of norbornene-

derived homopolymers.[4] These polymers can have specialized properties, such as those
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with pendent t-Boc-protected quinizarin moieties for creating patterned fluorescence images.

[4]

Fine Chemicals: The compound serves as a precursor for a variety of more complex organic

molecules. Its aldehyde functionality allows for a wide range of chemical transformations.

Pharmaceutical Intermediates: The norbornene scaffold is present in various biologically

active molecules. This compound provides a convenient entry point for the synthesis of novel

pharmaceutical candidates.[1]

Protected Acrolein: It can be used as a protected form of acrolein in syntheses where the

double bond of acrolein needs to be temporarily masked. The double bond can be

regenerated through a retro-Diels-Alder reaction.[4]
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Caption: Key application areas of 5-Norbornene-2-carboxaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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